Cas no 10436-08-5 (Cis-11-Eicosenamide)

• Product Name: Cis-11-Eicosenamide
• CAS No: 10436-08-5
• MF: C₂₀H₃₉NO
• MW: 309.529766321182
• CID: 48603
• PubChem ID: 5365374
• Update Time: 2025-10-28

Cis-11-Eicosenamide Chemical and Physical Properties

Names and Identifiers

• cis-11-Eicosenamide
• (Z)-11-Eicosenamide
• icos-11-enamide
• 11c-eicosenoic acid amide
• 11c-Eicosensaeure-amid
• 11-Eicosenamide,(11Z)
• 11-Eicosenamide,(Z)-(8CI)
• cis-11-Eicosenamid
• AKOS037645100
• oleylacetamide
• (11Z)-11-Icosenamide
• gondamide
• (11Z)-icosenamide
• (Z)-11-Icosenamide
• DTXSID80338252
• (11Z)-11-eicosenamide
• CHEMBL316405
• LBHQTVBKPMHICN-KTKRTIGZSA-N
• 10436-08-5
• cis-11-icosenamide
• (11Z)-11-Icosenamide #
• (Z)-icos-11-enamide
• CHEBI:146167
• AS-57100
• (11Z)-ICOS-11-ENAMIDE
• SCHEMBL25712387
• Cis-11-Eicosenamide

• Inchi： 1S/C20H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h9-10H,2-8,11-19H2,1H3,(H2,21,22)/b10-9-
• InChI Key： LBHQTVBKPMHICN-KTKRTIGZSA-N
• SMILES： O=C(CCCCCCCCC/C=C\CCCCCCCC)N

Computed Properties

• Exact Mass: 309.30300
• Monoisotopic Mass: 309.303164868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 7.7

Experimental Properties

• Density: 0.876
• Melting Point: 79 ºC
• Boiling Point: 448.4°C at 760 mmHg
• Flash Point: 225°C
• Refractive Index: 1.468
• PSA: 43.09000
• LogP: 6.98970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on Cis-11-Eicosenamide

Professional Introduction to Cis-11-Eicosenamide (CAS No. 10436-08-5)

Cis-11-Eicosenamide, a compound with the chemical name Cis-11-Eicosenamide and the CAS number 10436-08-5, is a naturally occurring derivative of eicosane that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural configuration, has been studied for its potential biological activities and its role in various biochemical pathways.

The molecular structure of Cis-11-Eicosenamide consists of a 20-carbon chain with a trans-configuration at the 11th carbon position, which contributes to its distinct physical and chemical properties. This structural feature makes it a valuable subject of interest for researchers exploring the effects of molecular geometry on biological function. The compound’s ability to interact with specific enzymatic systems and cellular receptors has been a focal point in recent studies.

In recent years, Cis-11-Eicosenamide has been investigated for its potential applications in anti-inflammatory and immunomodulatory therapies. Studies have shown that this compound can modulate the activity of certain cytokines and inflammatory mediators, suggesting its therapeutic potential in conditions characterized by chronic inflammation. The interaction between Cis-11-Eicosenamide and immune cells has been particularly well-documented, with research indicating that it may help in regulating immune responses without triggering adverse side effects.

Moreover, the compound’s role in lipid metabolism has been another area of active research. Eicosanoids, which are closely related to Cis-11-Eicosenamide, are known to play a crucial role in regulating various physiological processes, including lipid synthesis and degradation. Preliminary studies have suggested that Cis-11-Eicosenamide may influence these processes by interacting with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), thereby affecting the production of bioactive lipid mediators.

Recent advancements in analytical chemistry have enabled more precise characterization of Cis-11-Eicosenamide, allowing researchers to delve deeper into its mechanistic details. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its chemical properties and interactions. These methods have provided valuable insights into how Cis-11-Eicosenamide behaves within biological systems, further supporting its potential as a lead compound for drug development.

The pharmacokinetic profile of Cis-11-Eicosenamide is another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy. Initial pharmacokinetic studies have indicated that Cis-11-Eicosenamide exhibits moderate bioavailability and a relatively long half-life, suggesting that it may require less frequent dosing compared to other similar compounds.

In conclusion, Cis-11-Eicosenamide (CAS No. 10436-08-5) represents a promising candidate for further exploration in the realm of pharmaceuticals and biochemical research. Its unique structural features, coupled with its observed biological activities, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover more about its mechanisms of action and pharmacological properties, Cis-11-Eicosenamide is poised to play a significant role in addressing various health challenges.